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Compound of Interest

Compound Name: Dphpc

Cat. No.: B15577321

Get Quote

Disclaimer: The abbreviation "Dphpc" is not a standard chemical identifier. Based on common

chemical acronyms, this guide assumes the substance in question is Diphenyl chlorophosphate

(also known as Diphenyl phosphoryl chloride), a hazardous chemical with CAS Number 2524-

64-3.[1][2] Another, less hazardous possibility is 1,2-diphytanoyl-sn-glycero-3-phosphocholine

(DPhPC), a phospholipid used in biophysical research.[3][4][5][6] Users must verify the exact

identity of their chemical waste by checking the container label and Safety Data Sheet (SDS)

before proceeding with any disposal protocol. This guide pertains exclusively to Diphenyl

chlorophosphate.

Diphenyl chlorophosphate is a corrosive and toxic liquid that causes severe skin burns and eye

damage.[2][7] It is also water-reactive, liberating toxic gas upon contact with moisture.[2]

Proper handling and disposal are critical to ensure personnel safety and environmental

protection.

Immediate Safety & Handling Precautions
Before beginning any disposal-related activities, ensure all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).[8] All handling of Diphenyl chlorophosphate

waste must occur in a well-ventilated area, preferably within a chemical fume hood.[2][9]
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Table 1: Required Personal Protective Equipment (PPE)[9][10][11]

PPE Category Specification Rationale

Eye & Face Protection
Chemical safety goggles with a

full-face shield.

Protects against severe eye

damage from splashes.[7][9]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene,

or Nitrile rubber).[9] Wear two

pairs (double-glove).

Prevents skin contact, which

can cause severe chemical

burns.[2][9]

Body Protection

A chemical-resistant laboratory

coat or apron worn over

personal clothing.[9]

Provides a barrier against

spills and contamination.[9]

Respiratory Protection

Work in a chemical fume hood.

[2] If ventilation is inadequate,

use a NIOSH-approved

respirator with an organic

vapor/acid gas cartridge.[9][12]

Minimizes the inhalation of

corrosive and toxic vapors.[9]

Operational Disposal Plan
Disposal of Diphenyl chlorophosphate must comply with local, regional, and national hazardous

waste regulations.[2] The primary recommended disposal method is incineration at a licensed

hazardous waste facility.[8]

Step 1: Waste Identification and Segregation

Clearly label all waste containers as "Hazardous Waste: Diphenyl chlorophosphate,

Corrosive, Water-Reactive".[8]

Segregate waste containing Diphenyl chlorophosphate from all other waste streams,

especially from aqueous solutions, bases, strong oxidizing agents, and alcohols.[1][13][14]

Step 2: Containerization
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Use only approved, leak-proof, and chemically compatible containers for waste collection.

The original container is often suitable.[8][15]

Keep containers tightly sealed to prevent the release of vapors and contact with moisture.[8]

Store waste containers in a designated, secure, and well-ventilated hazardous waste

accumulation area.[8] This should be a corrosives-compatible area.[2]

Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health & Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and transport.

Provide the contractor with the Safety Data Sheet (SDS) for Diphenyl chlorophosphate.

Do not mix Diphenyl chlorophosphate waste with any other chemicals unless explicitly

instructed by the disposal contractor or your EHS office.
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Preparation

Disposal Workflow

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)
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Keep away from water, bases, oxidizers
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Store in Designated
Hazardous Waste Area

Contact EHS or Licensed
Waste Disposal Contractor

Professional Disposal
(e.g., Incineration)
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Caption: Workflow for the safe disposal of Diphenyl chlorophosphate waste.

Experimental Protocols: Spill Management
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In the event of a spill, immediate and correct action is crucial to mitigate exposure and

contamination.

Protocol for Minor Spills (inside a chemical fume hood):

Ensure appropriate PPE is worn.

Contain the spill with an inert, dry absorbent material such as sand, earth, or vermiculite.[7]

Do not use combustible, cellulose-based absorbents.[1]

Carefully collect the absorbed material using non-sparking tools and place it into a

designated, labeled hazardous waste container.[7]

Wipe the spill area with a cloth dampened with a non-reactive solvent (e.g., toluene or

xylene), and place the cloth in the waste container.

Decontaminate the area with a mild soap and water solution, followed by a final water rinse,

collecting all cleaning materials as hazardous waste.

Seal the waste container and manage it for professional disposal.

Protocol for Major Spills:

Evacuate all non-essential personnel from the area immediately.[7]

Alert your institution's emergency response team and EHS office.[7]

Do not attempt to clean up a major spill without specialized training and equipment.[7]

Chemical Hazards and Incompatibilities
Diphenyl chlorophosphate is a reactive chemical that poses several hazards. It is incompatible

with a range of substances, and mixing can lead to dangerous reactions.[1][13][14]

Table 2: Chemical Properties and Hazards
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Property Value Source

Molecular Formula C₁₂H₁₀ClO₃P

Molecular Weight 268.63 g/mol

Appearance Colorless to light yellow liquid [2][16]

Boiling Point 314-316 °C @ 272 mmHg [2]

Flash Point > 113 °C (> 235 °F) [2]

Specific Gravity 1.290 - 1.296 g/mL [2]

Water Solubility Insoluble, reacts with water [1][13]

The substance itself is non-combustible but may decompose upon heating to produce

corrosive and toxic fumes, including oxides of phosphorus, carbon oxides, and hydrogen

chloride gas.[1][2][14]
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Caption: Key hazards and material incompatibilities for Diphenyl chlorophosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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